molecular formula C15H14N2S B8597551 [3-(Benzylsulfanyl)phenyl]methylcyanamide CAS No. 917894-16-7

[3-(Benzylsulfanyl)phenyl]methylcyanamide

Cat. No.: B8597551
CAS No.: 917894-16-7
M. Wt: 254.4 g/mol
InChI Key: KUIYBKPFQAITOD-UHFFFAOYSA-N
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Description

[3-(Benzylsulfanyl)phenyl]methylcyanamide is a useful research compound. Its molecular formula is C15H14N2S and its molecular weight is 254.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

917894-16-7

Molecular Formula

C15H14N2S

Molecular Weight

254.4 g/mol

IUPAC Name

(3-benzylsulfanylphenyl)-methylcyanamide

InChI

InChI=1S/C15H14N2S/c1-17(12-16)14-8-5-9-15(10-14)18-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3

InChI Key

KUIYBKPFQAITOD-UHFFFAOYSA-N

Canonical SMILES

CN(C#N)C1=CC(=CC=C1)SCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(benzylthio)phenylcyanamide (0.80 g, 3.33 mmol) dissolved in acetonitrile (8 mL) was added diisopropylethylamine (0.65 g, 5.0 mmol), followed by addition of methyl iodide (0.94 g, 6.66 mmol). The reaction mixture was refluxed at 80-85° C. for 3 hours. After removal of solvents the residue was taken by dichloromethane (40 ml) and the organic solution was washed by water (40 ml). After dried over MgSO4 and filtered, dichloromethane solution was then concentrated in vacuo to afford yellow oil as crude product. Purification by column chromatography (SiO2, Hexane/CH2Cl2, 50% to 100%) to afford 3-(benzylthio)phenyl-N-methylcyanamide as a pale yellow oil (0.67, 80% yield): CH2Cl2 Rf=0.45; 1H-NMR (CDCl3) δ (ppm) 7.3-6.8 (m, 9H, Ar—H), 4.06 (s, S—CH2, 2H), 3.57 (s, 3H, N—CH3).
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
0.65 g
Type
reactant
Reaction Step Two
Quantity
0.94 g
Type
reactant
Reaction Step Three

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